Cas no 13960-34-4 (2,4,6-Tris(4-nitrophenyl)-1,3,5-triazine)

2,4,6-Tris(4-nitrophenyl)-1,3,5-triazine Properties

Names and Identifiers

• 2,4,6-Tris(4-nitrophenyl)-1,3,5-triazine
• 2,3-DIMETHYL-2'-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE
• 2,4,6-Tri-(p-nitrophenyl)-s-triazin
• 2,4,6-tri-p-nitrophenyl-s-triazine
• 2,4,6-tris-(4-nitro-phenyl)-[1,3,5]triazine
• 2,4,6-Tris-(4-nitrophenyl)-1,3,5-triazin
• tri(p-nitrophenyl)-s-triazine
• Tris-(4-nitro-phenyl)-[1,3,5]triazin
• tris-(4-nitro-phenyl)-[1,3,5]triazine
• 13960-34-4
• DTXSID70393335
• AKOS015910938
• +Expand

• InChIKey： NCJIBBAKIPAWMQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H12N6O6/c28-25(29)16-7-1-13(2-8-16)19-22-20(14-3-9-17(10-4-14)26(30)31)24-21(23-19)15-5-11-18(12-6-15)27(32)33/h1-12H
• SMILES： [N+](C1C=CC(C2N=C(C3C=CC([N+]([O-])=O)=CC=3)N=C(C3C=CC([N+]([O-])=O)=CC=3)N=2)=CC=1)([O-])=O

Computed Properties

• Exact Mass: 444.08200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 3
• Monoisotopic Mass: 444.082
• Heavy Atom Count: 33
• Complexity: 592
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 176Ų

Experimental Properties

• LogP: 6.16680
• PSA: 176.13000
• Refractive Index: 1.682
• Boiling Point: 739.9°C at 760 mmHg
• Flash Point: 401.3°C
• Density: 1.478

2,4,6-Tris(4-nitrophenyl)-1,3,5-triazine Security Information

2,4,6-Tris(4-nitrophenyl)-1,3,5-triazine Customs Data

• HS CODE：2933699090
• Customs Data：

  China Customs Code:

  2933699090

  Overview:

  2933699090 Other structurally non fused triazine ring containing compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933699090 other compounds containing an unfused triazine ring (whether or not hydrogenated) in the structure.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:20.0%